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Compound of Interest

Compound Name: tert-Butyl N,N-diallylcarbamate

Cat. No.: B115845

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
maintaining environmental compliance. This document provides a comprehensive guide to the
proper disposal procedures for tert-Butyl N,N-diallylcarbamate (CAS RN: 151259-38-0), a
combustible liquid with irritant properties and significant environmental hazards. Adherence to
these guidelines is critical for operational safety and responsible chemical waste management.

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, it is imperative to handle tert-Butyl N,N-
diallylcarbamate with appropriate safety measures. The known hazards associated with this
compound necessitate the use of personal protective equipment (PPE) and engineering
controls to minimize exposure risks.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin contact.

Engineering Controls:
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 All handling of tert-Butyl N,N-diallylcarbamate should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood, to minimize the inhalation of vapors.

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.

Quantitative Data and Physical Properties

The following table summarizes the key physical and safety data for tert-Butyl N,N-
diallylcarbamate, which are essential for its safe handling and disposal.

Property Value

CAS Number 151259-38-0

Molecular Formula C11H19NO2

Molecular Weight 197.27 g/mol

Appearance Liquid

Boiling Point 75 °C at 1.5 mmHg

Density 0.914 g/mL at 25 °C

Flash Point 81 °C (177.8 °F) - Closed Cupl[1]
Storage Class 10 - Combustible liquids[1]
Water Hazard Class (WGK) 3 (Highly hazardous to water)[1]

Causes skin irritation, Causes serious eye
Hazard Statements o ] o
irritation, May cause respiratory irritation.

Step-by-Step Disposal Protocol

The proper disposal of tert-Butyl N,N-diallylcarbamate must be conducted in accordance with
local, state, and federal regulations. The primary method for disposal is through a licensed
hazardous waste management facility.

1. Waste ldentification and Segregation:
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tert-Butyl N,N-diallylcarbamate should be classified as a hazardous chemical waste due to
its combustible nature, irritant properties, and high water hazard classification.

Do not mix this chemical with other waste streams unless it is part of a well-understood and
documented laboratory procedure. Incompatible materials can lead to dangerous reactions.

. Containerization and Labeling:

Collect waste tert-Butyl N,N-diallylcarbamate in a designated, properly sealed, and
chemically resistant container. The container should be in good condition and compatible
with the chemical.

Clearly label the waste container with the words "Hazardous Waste," the full chemical name
("tert-Butyl N,N-diallylcarbamate”), the CAS number (151259-38-0), and any associated
hazard symbols (e.g., flammable, irritant, environmentally hazardous).

. Storage of Chemical Waste:

Store the sealed waste container in a designated satellite accumulation area (SAA) or a
central hazardous waste storage area.

The storage area should be cool, dry, and well-ventilated, away from sources of ignition and
incompatible materials.

. Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.

Never dispose of tert-Butyl N,N-diallylcarbamate down the drain or in regular trash.[1] Its
high water hazard classification indicates a significant risk to aquatic life and the
environment.

. Spill Management:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.
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o Wear appropriate PPE, including respiratory protection if necessary.
» Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).

o Carefully collect the absorbed material into a labeled hazardous waste container for
disposal.

» Clean the spill area thoroughly with a suitable solvent, followed by soap and water. All
contaminated cleaning materials must also be disposed of as hazardous waste.

Experimental Workflow and Disposal Decision
Process

The following diagram illustrates the logical workflow for the handling and disposal of tert-Butyl
N,N-diallylcarbamate in a laboratory setting.
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Disposal Workflow for tert-Butyl N,N-diallylcarbamate
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Caption: Disposal workflow for tert-Butyl N,N-diallylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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